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Compound of Interest

Compound Name: 2-(Phenylamino)Benzamide

Cat. No.: B173500

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information on the recommended
disposal procedures for 2-(Phenylamino)Benzamide (CAS No. 1211-19-4), drawing from
general best practices for analogous chemical compounds.

Note: A specific Safety Data Sheet (SDS) for 2-(Phenylamino)Benzamide was not publicly
available at the time of this writing. The following procedures are based on safety data for
structurally similar compounds such as Benzamide and 2-Aminobenzamide. It is imperative to
obtain the official SDS from the chemical supplier for specific handling and disposal
instructions.

Immediate Safety and Handling Precautions

Before handling 2-(Phenylamino)Benzamide, it is crucial to be aware of the potential hazards
and necessary safety measures. Based on data for similar compounds, researchers should
adhere to the following precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side shields, chemical-resistant gloves (such as nitrile rubber), and a lab coat.

[1][2]

o Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to
minimize inhalation of dust or vapors.[1][2]
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e Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of accidental contact,
flush the affected area with copious amounts of water and seek medical attention if irritation
persists.[2]

o Spill Management: In the event of a spill, avoid generating dust. Carefully sweep or vacuum
the material and place it into a suitable, labeled container for disposal.[1]

Disposal Procedures

The proper disposal of 2-(Phenylamino)Benzamide, like many specialized laboratory
chemicals, requires adherence to specific waste management protocols. The primary
recommendation for similar benzamide compounds is to treat it as hazardous chemical waste.

General Disposal Guidelines:

e Licensed Disposal Company: All surplus and non-recyclable 2-(Phenylamino)Benzamide
should be offered to a licensed and approved waste disposal company.[3][4]

« Incineration: A common disposal method for similar chemical waste is incineration. The
material may be dissolved or mixed with a combustible solvent and burned in a chemical
incinerator equipped with an afterburner and scrubber to ensure complete and
environmentally sound destruction.[3][4]

o Regulatory Compliance: Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste. It is mandatory to consult and comply
with all local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.[1][5]

o Container Disposal: Empty containers may still retain chemical residues and should be
disposed of as unused product.[3] Do not reuse empty containers.

Quantitative Data Summary

While specific quantitative data for 2-(Phenylamino)Benzamide is not available, the following
table summarizes typical information found in the SDS of related compounds. This data is for
illustrative purposes only.
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2-
Benzamide (CAS 2-Aminobenzamide (Phenylamino)Benz
Parameter .
55-21-0) (CAS 88-68-6) amide (CAS 1211-
19-4)
Molecular Formula C7H7NO C7HsN20 C13H12N20
Molecular Weight 121.14 g/mol 136.15 g/mol 212.25 g/mol

Acute Oral Toxicity
(LD50)

1160 mg/kg (Mouse)
[2]

No data available

No data available

Disposal

Recommendation

Offer to licensed
disposal company;

Incineration[3][4]

Consult local,
regional, and national

regulations[5]

Obtain specific SDS

from supplier

Logical Workflow for Chemical Disposal

The following diagram illustrates the decision-making process for the proper disposal of a

laboratory chemical like 2-(Phenylamino)Benzamide.

Caption: Workflow for ensuring safe and compliant chemical disposal.

By adhering to these general guidelines and, most importantly, obtaining and following the

specific instructions in the supplier's Safety Data Sheet, researchers can ensure the safe and

responsible disposal of 2-(Phenylamino)Benzamide, thereby protecting themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of 2-
(Phenylamino)Benzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173500#2-phenylamino-benzamide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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